![molecular formula C5H3ClF2N2O B1398793 2-Chloro-5-(difluoromethoxy)pyrimidine CAS No. 1192813-64-1](/img/structure/B1398793.png)
2-Chloro-5-(difluoromethoxy)pyrimidine
Overview
Description
2-Chloro-5-(difluoromethoxy)pyrimidine is a chemical compound with the molecular formula C5H3ClF2N2O . It has a molecular weight of 180.54 . The compound is stored in an inert atmosphere at temperatures between 2-8°C . It is a liquid in its physical form .
Molecular Structure Analysis
The InChI code for this compound is 1S/C5H3ClF2N2O/c6-4-9-1-3 (2-10-4)11-5 (7)8/h1-2,5H . The compound has a complex structure with 11 heavy atoms .Physical And Chemical Properties Analysis
This compound has a molecular weight of 180.54 g/mol . It has a topological polar surface area of 35 Ų . The compound has 0 hydrogen bond donors and 5 hydrogen bond acceptors . It also has 2 rotatable bonds .Scientific Research Applications
Synthesis and Antitumor Activity
2-Chloro-5-(difluoromethoxy)pyrimidine and its derivatives have been extensively studied in the synthesis of compounds with potential antitumor activities. For instance, the synthesis of pyrimidine derivatives like 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine, which has shown significant activity against certain types of carcinomas in rats, utilizes similar pyrimidine structures (Grivsky et al., 1980). Another study synthesizes and evaluates new bis(2‐(pyrimidin‐2‐yl)ethoxy)alkanes for their antioxidant properties, starting from compounds like 2-chloropyrimidine (Rani et al., 2012).
Medicinal Chemistry and Drug Development
In medicinal chemistry, derivatives of this compound are used in creating potential antiasthma agents and other pharmaceuticals. One such study focused on the synthesis of triazolo[1,5-c]pyrimidines as potential antiasthma agents, utilizing related pyrimidine structures in their synthesis (Medwid et al., 1990).
Molecular and Spectral Studies
Molecular and spectral studies of pyrimidine derivatives provide insights into their structural, vibrational, and electronic characteristics. A study investigating the structure and characteristics of compounds like 2-chloro-5-methylpyrimidine, which is structurally similar to this compound, offers valuable information on these aspects (Sreenivas et al., 2022).
Ultrasonic Applications
The acoustical properties of pyrimidines, such as 2-mercapto substituted pyrimidines, have been explored for industrial and medicinal applications. These studies provide insights into the structural and molecular interactions of pyrimidines, which can be extrapolated to similar compounds like this compound (Bodke et al., 2014).
Safety and Hazards
The compound has been classified as hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It has been assigned the GHS07 pictogram . The hazard statements for the compound are H302 (Harmful if swallowed) and H319 (Causes serious eye irritation) . The precautionary statements are P305 (IF IN EYES: Rinse cautiously with water for several minutes), P351 (Remove contact lenses, if present and easy to do. Continue rinsing), and P338 (If eye irritation persists: Get medical advice/attention) .
Properties
IUPAC Name |
2-chloro-5-(difluoromethoxy)pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClF2N2O/c6-4-9-1-3(2-10-4)11-5(7)8/h1-2,5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTSWSBPEZJCSMC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=N1)Cl)OC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClF2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.54 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1192813-64-1 | |
Record name | 2-Chloro-5-(difluoromethoxy)pyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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